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Compound of Interest

Compound Name: 11-Methyldodecanal

CAS No.: 92168-98-4

Cat. No.: B128135

Get Quote

Executive Summary & Chemical Context
This guide provides a rigorous technical framework for evaluating the olfactory response of

insect antennae to 11-methyldodecanal (CAS: 92168-98-4), also chemically defined as

anteiso-tridecanal.

While linear aldehydes like (Z)-11-hexadecenal are ubiquitous sex pheromones in Lepidoptera

(e.g., Plutella xylostella), methyl-branched aldehydes represent a distinct class of

semiochemicals often associated with Coleoptera (Beetles) and Hymenoptera (Ants). Notably,

the structural isomer 10-methyldodecanal has been identified as a sex-aggregation pheromone

for the cerambycid beetle Eburodacrys vittata.[1]

11-Methyldodecanal serves as a critical structural probe in chemical ecology. It is used to

determine the stereochemical resolution of Olfactory Receptor Neurons (ORNs), specifically

testing the receptor's ability to discriminate the position of the methyl branch (anteiso- vs. iso-

vs. mid-chain).
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The olfactory response is not merely a detection event but a complex signal transduction

cascade dependent on the precise fit of the ligand (11-methyldodecanal) into the hydrophobic

binding pocket of the Pheromone Binding Protein (PBP) and the Olfactory Receptor (OR).

2.1 Structural Discrimination
Insect ORs exhibit high specificity. The "anteiso" methyl group at the C11 position of a C12

chain creates a specific steric volume at the "tail" of the molecule.

Hypothesis: If the target insect (e.g., a Cerambycid or Ant) possesses receptors tuned to 10-

methyldodecanal, the 11-methyl isomer acts as a competitive antagonist or a low-efficacy

agonist, revealing the "tuning width" of the receptor.

2.2 Signal Transduction Pathway
The binding event triggers a non-G-protein mediated cation influx (in insects, ORs function as

ligand-gated ion channels).
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Figure 1: Signal transduction pathway for 11-methyldodecanal reception. The ligand must

traverse the sensillar lymph via PBP before gating the Orco/OR complex.

Experimental Protocols
To validate the olfactory response, we utilize a dual-approach: GC-EAD (population response)

and SSR (single neuron response).

3.1 Synthesis & Purity Verification
Since 11-methyldodecanal is not a standard catalog pheromone, it often requires synthesis or

custom sourcing.

Method: Oxidation of 11-methyldodecan-1-ol using Dess-Martin periodinane or PCC.
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Purity Standard: Must be >95% chemically pure and >99% isomerically pure (free of 10-

methyl or linear dodecanal isomers) to prevent false positives.

3.2 Protocol A: Gas Chromatography-Electroantennographic
Detection (GC-EAD)
This is the primary screening tool to determine if the antenna "sees" the molecule.

Workflow:

Preparation: Excise the antenna of the target insect (e.g., Eburodacrys or Plutella for

comparison). Cut the tips to ensure electrical contact.

Mounting: Mount the antenna between two glass capillary electrodes filled with Beadle-

Ephrussi Ringer solution (7.5 g NaCl, 0.35 g KCl, 0.21 g CaCl₂ per liter).

Stimulus: Inject 1 µL of 11-methyldodecanal (100 ng/µL in hexane) into the GC injector.

Split: The GC column effluent is split 1:1 between the FID (Flame Ionization Detector) and

the EAD (Antenna).

Validation: A response is confirmed only if the EAD depolarization peak coincides exactly

with the FID retention time of 11-methyldodecanal.

Data Interpretation Table:

Signal Type Observation Interpretation

Coincidence EAD peak aligns with FID peak
Active: Antenna possesses

receptors for this ligand.

Delay
EAD peak appears 1-2s after

FID

Artifact: Likely thermal or

mechanical noise, not

biological.

Silence FID peak visible, flat EAD

Inactive: No receptors present

(or concentration below

threshold).
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3.3 Protocol B: Single Sensillum Recording (SSR)
SSR is required to map the response to specific sensilla types (Trichodea vs. Basiconica).

Step-by-Step:

Immobilization: Fix the live insect in a pipette tip, exposing the head and antennae.

Reference Electrode: Insert a tungsten wire into the eye or hemolymph.

Recording Electrode: Sharpen a tungsten microelectrode (<1 µm tip) and insert it into the

base of a specific sensillum using a micromanipulator.

Stimulation: Deliver a 0.5s puff of air containing 11-methyldodecanal over the antenna.

Acquisition: Record the change in spike frequency (Action Potentials/sec).

Quantitative Analysis & Dose-Response
When evaluating 11-methyldodecanal, particularly in contrast to its isomers (like 10-

methyldodecanal), a dose-response curve is essential to establish sensitivity.

Experimental Setup:

Solvent: Hexane (Control).

Doses: 0.1 ng, 1 ng, 10 ng, 100 ng, 1000 ng on filter paper cartridges.

Hypothetical Response Data (Target: Cerambycid Beetle):
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Dose (ng)

10-
Methyldodecanal
(Known
Pheromone)

11-
Methyldodecanal
(Test Analog)

Control (Hexane)

0.1 0.5 mV 0.0 mV 0.0 mV

1.0 1.2 mV 0.1 mV 0.0 mV

10 2.8 mV 0.4 mV 0.1 mV

100 4.5 mV 1.1 mV 0.1 mV

1000 5.2 mV (Saturation) 2.3 mV 0.2 mV

Analysis: If 11-methyldodecanal elicits a response only at high doses (100+ ng), it suggests it

is a low-affinity ligand interacting with the receptor tuned for the 10-methyl isomer, rather than

having a dedicated receptor channel.

Comparative Workflow Diagram
The following diagram illustrates the decision matrix for characterizing the compound's role

based on experimental data.
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Figure 2: Decision matrix for classifying 11-methyldodecanal based on electrophysiological

thresholds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b128135?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

